Cas no 725256-16-6 (Benzeneacetonitrile,3-amino-4-methoxy-)

Benzeneacetonitrile,3-amino-4-methoxy- structure
725256-16-6 structure
Product Name:Benzeneacetonitrile,3-amino-4-methoxy-
CAS No:725256-16-6
MF:C9H10N2O
MW:162.188501834869
CID:558771
PubChem ID:45122442
Update Time:2025-04-19

Benzeneacetonitrile,3-amino-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,3-amino-4-methoxy-
    • Acetonitrile,(3-amino-4-methoxyphenyl)- (5CI)
    • 2-(3-amino-4-methoxyphenyl)acetonitrile
    • SB76422
    • SCHEMBL18159171
    • 725256-16-6
    • AKOS027413399
    • (3-Amino-4-methoxyphenyl)acetonitrile
    • DTXSID30669306
    • Inchi: 1S/C9H10N2O/c1-12-9-3-2-7(4-5-10)6-8(9)11/h2-3,6H,4,11H2,1H3
    • InChI Key: YUIWQPIVNWVTOU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(CC#N)=CC=1N

Computed Properties

  • Exact Mass: 162.079
  • Monoisotopic Mass: 162.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 59A^2

Benzeneacetonitrile,3-amino-4-methoxy- Pricemore >>

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